Cas no 89047-21-2 (Phenol, 4-bromo-2-(3,4-dimethyl-5-isoxazolyl)-)

• Product Name: Phenol, 4-bromo-2-(3,4-dimethyl-5-isoxazolyl)-
• CAS No: 89047-21-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 614518
• PubChem ID: 136220778
• Update Time: 2025-04-19

Phenol, 4-bromo-2-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2-(3,4-dimethyl-5-isoxazolyl)-
• 4-bromo-6-(3,4-dimethyl-2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one
• 4-Bromo-6-(3,4-dimethyl-1,2-oxazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
• 89047-21-2
• DTXSID90751534

• Inchi： 1S/C11H10BrNO2/c1-6-7(2)13-15-11(6)9-5-8(12)3-4-10(9)14/h3-5,14H,1-2H3
• InChI Key： BDFWOANDTKKSTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=C(C)C(C)=NO1)O

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.3Ų